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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone oxime

Cat. No.: B3060508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,4-Dimethylcyclohexanone oxime, a

versatile chemical intermediate. This document outlines its fundamental chemical properties, a

detailed experimental protocol for its synthesis, and a visual representation of the synthetic

pathway.

Core Chemical Identifiers
Identifier Value

CAS Number 4701-96-6[1][2]

Molecular Formula C₈H₁₅NO[1][2]

Molecular Weight 141.21 g/mol [1][2]

IUPAC Name
N-(4,4-

dimethylcyclohexylidene)hydroxylamine[1]

Synonyms
4,4-Dimethylcyclohexan-1-one oxime,

Cyclohexanone, 4,4-dimethyl-, oxime[1][2]
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Experimental Protocol: Synthesis of 4,4-
Dimethylcyclohexanone Oxime
This section details a common and effective method for the synthesis of 4,4-
Dimethylcyclohexanone oxime via the oximation of 4,4-Dimethylcyclohexanone.

Materials:

4,4-Dimethylcyclohexanone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium carbonate (Na₂CO₃)

Ethanol

Water

Ethyl acetate

Brine

Anhydrous sodium sulfate

Procedure:

A solution of hydroxylamine hydrochloride (35.84 g, 515.75 mmol) in water (190 mL) and

ethanol (250 mL) is prepared in a suitable reaction vessel.

To this solution, 4,4-Dimethylcyclohexanone (50 g, 396.19 mmol) is added.

A solution of sodium carbonate (54.16 g, 510.99 mmol) in water (170 mL) is added dropwise

to the reaction mixture over a period of 20 minutes.

Upon complete addition, the reaction mixture is heated to reflux and maintained at this

temperature for 3 hours.

After the reflux period, the ethanol is removed from the mixture by evaporation.
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The remaining aqueous residue is then extracted with ethyl acetate (4 x 120 mL).

The combined organic layers are washed sequentially with water (150 mL) and brine (150

mL).

The washed organic layer is dried over anhydrous sodium sulfate and then concentrated

under reduced pressure to yield the final product.

Yield:

This protocol has been reported to afford 4,4-Dimethylcyclohexanone oxime as a white solid

with a yield of 45 g (80.4%).

Synthetic Pathway
The following diagram illustrates the key steps in the synthesis of 4,4-Dimethylcyclohexanone
oxime from its ketone precursor.
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Synthesis of 4,4-Dimethylcyclohexanone Oxime
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Reaction Process
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Caption: Workflow for the synthesis of 4,4-Dimethylcyclohexanone oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis routes of 4,4-Dimethylcyclohexanone [benchchem.com]

2. 4-Methylcyclohexanone oxime | 4994-13-2 | Benchchem [benchchem.com]

To cite this document: BenchChem. [A Technical Guide to 4,4-Dimethylcyclohexanone
Oxime: Synthesis, Properties, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3060508#cas-number-and-molecular-formula-of-4-4-
dimethylcyclohexanone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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